Cas no 150346-21-7 (2,3-Butanediol,1,4-bis(4-hydroxyphenyl)-, (2R,3S)-rel-)

2,3-Butanediol,1,4-bis(4-hydroxyphenyl)-, (2R,3S)-rel- structure
150346-21-7 structure
Product Name:2,3-Butanediol,1,4-bis(4-hydroxyphenyl)-, (2R,3S)-rel-
CAS No:150346-21-7
MF:C16H18O4
MW:274.311725139618
CID:188904
PubChem ID:44148327
Update Time:2025-04-19

2,3-Butanediol,1,4-bis(4-hydroxyphenyl)-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,1,4-bis(4-hydroxyphenyl)-, (2R,3S)-rel-
    • 1,4-bis(4-hydroxyphenyl)butane-2,3-diol
    • 1,4-Di-(4-hydroxyphenyl)-2,3-butanediol
    • 2,3-Butanediol, 1,4-bis(4-hydroxyphenyl)-, (R*,S*)-
    • Diolmycin B1
    • Diolmycin B2
    • SCHEMBL450874
    • 150346-21-7
    • DTXSID50933910
    • Inchi: 1S/C16H18O4/c17-13-5-1-11(2-6-13)9-15(19)16(20)10-12-3-7-14(18)8-4-12/h1-8,15-20H,9-10H2
    • InChI Key: HSXZRJJGRJUHLX-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)O)C(CC1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 274.12054
  • Monoisotopic Mass: 274.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.315g/cm3
  • Boiling Point: 544.1ºC at 760 mmHg
  • Flash Point: 263.6ºC
  • Refractive Index: 1.652
  • PSA: 80.92
  • LogP: 1.60480
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